4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide

• IUPAC Name: 4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide
• InChI: InChI=1S/C22H21FN2O4S/c1-30(27,28)25-20-15-17(11-12-19(20)23)22(26)24-13-14-29-21-10-6-5-9-18(21)16-7-3-2-4-8-16/h2-12,15,25H,13-14H2,1H3,(H,24,26)
• InChI Key: VAQCECDUUKQCPV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=C(C=CC(=C1)C(=O)NCCOC2=CC=CC=C2C3=CC=CC=C3)F
• Molecular Formula: C22H21FN2O4S
• Molecular Weight: 428.5 g/mol

Description

4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide, also known as FMeSO2NPhPEB, is a novel compound that has gained significant interest in scientific research due to its potential applications in the field of neuroscience.

Mechanism of Action

4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide binds to a specific site on the mGluR5 receptor and enhances the activity of the receptor in response to glutamate, the endogenous ligand of the receptor. This leads to an increase in the signaling pathway downstream of the receptor, resulting in the modulation of various physiological and pathological processes.
Biochemical and Physiological Effects:
4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide has been shown to enhance synaptic plasticity, which is the ability of neurons to modify their strength and connectivity in response to experience. This effect is thought to be mediated by the activation of mGluR5 and the downstream signaling pathways. 4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide has also been shown to have anxiolytic and antidepressant effects in preclinical models, suggesting its potential therapeutic applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide is its potency and selectivity for mGluR5, which allows for specific modulation of this receptor without affecting other receptors or signaling pathways. 4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide is also stable and easy to handle, which makes it suitable for use in laboratory experiments. However, one of the limitations of 4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide is its limited solubility in water, which may require the use of organic solvents in experiments.

Future Directions

There are several future directions for the scientific research on 4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide. One direction is to further investigate its potential therapeutic applications in the treatment of anxiety, depression, addiction, and pain. Another direction is to explore its effects on other physiological and pathological processes in the central nervous system, such as neuroinflammation and neurodegeneration. Additionally, the development of more potent and selective mGluR5 PAMs based on the structure of 4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide may lead to the discovery of novel therapeutic agents for various neurological disorders.

Synthesis Methods

The synthesis of 4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide involves a series of chemical reactions that result in the formation of the final compound. The process begins with the reaction of 4-fluoro-3-nitrobenzoic acid with thionyl chloride, which leads to the formation of 4-fluoro-3-chlorobenzoic acid. The next step involves the reaction of 4-fluoro-3-chlorobenzoic acid with N-(2-bromoethyl)phthalimide, which leads to the formation of 4-fluoro-3-(2-bromoethyl)benzoic acid. The final step involves the reaction of 4-fluoro-3-(2-bromoethyl)benzoic acid with 2-phenylphenoxyethylamine and methanesulfonyl chloride, which leads to the formation of 4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide.

Scientific Research Applications

4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide has been shown to be a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in several physiological and pathological processes in the central nervous system, including learning and memory, anxiety, depression, addiction, and pain. 4-fluoro-3-(methanesulfonamido)-N-[2-(2-phenylphenoxy)ethyl]benzamide has been used in several scientific research studies to investigate the role of mGluR5 in these processes and to explore the potential therapeutic applications of mGluR5 PAMs.